![molecular formula C21H17F3N2O B4329898 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide](/img/structure/B4329898.png)
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide
Overview
Description
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide, also known as BTF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTF is a white crystalline solid that is widely used as a research tool in the field of biochemistry and pharmacology.
Mechanism of Action
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide is a potent inhibitor of the protein-protein interaction between the transcription factor HIF-1α and the co-activator p300/CBP. This interaction is essential for the activation of HIF-1α, which plays a critical role in the regulation of oxygen homeostasis and angiogenesis. By inhibiting this interaction, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide can prevent the activation of HIF-1α and reduce the expression of downstream target genes. This mechanism of action makes 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide a potential therapeutic agent for the treatment of various diseases, including cancer, ischemia, and inflammation.
Biochemical and Physiological Effects:
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has been shown to have significant biochemical and physiological effects in various cellular and animal models. In cancer cells, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has been shown to inhibit the proliferation and migration of cancer cells by reducing the expression of HIF-1α target genes. In ischemic models, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has been shown to reduce tissue damage and improve functional recovery by reducing inflammation and promoting angiogenesis. Additionally, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has been shown to have anti-inflammatory effects by reducing the expression of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has several advantages as a research tool, including its high potency, selectivity, and specificity. 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide can be used to study protein-protein interactions in various cellular and animal models, making it a valuable tool for drug discovery and development. However, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide also has some limitations, including its relatively high cost, complex synthesis method, and potential toxicity. Researchers must take these limitations into account when designing experiments using 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide.
Future Directions
There are several future directions for the research and development of 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide. One potential direction is the development of new and more efficient synthesis methods for 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide. Another direction is the optimization of 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide derivatives with improved pharmacological properties, such as increased potency, selectivity, and bioavailability. Additionally, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide can be used as a tool to study the role of HIF-1α in various diseases, including cancer, ischemia, and inflammation. Finally, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide can be used in combination with other drugs to enhance their therapeutic efficacy.
Scientific Research Applications
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has been extensively used in scientific research due to its potential applications in various fields. In biochemistry, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide is used as a tool to study protein-protein interactions and to identify potential drug targets. 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has also been used in pharmacology to study the mechanism of action of various drugs and to develop new drugs that target specific proteins. Additionally, 2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide has been used in medicinal chemistry to design and synthesize new compounds with improved pharmacological properties.
properties
IUPAC Name |
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F3N2O/c22-21(23,24)16-10-12-17(13-11-16)26-20(27)18-8-4-5-9-19(18)25-14-15-6-2-1-3-7-15/h1-13,25H,14H2,(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZHJMQVDTMCCTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylamino)-N-[4-(trifluoromethyl)phenyl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(benzyloxy)-3-methoxyphenyl]-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one](/img/structure/B4329821.png)
![2-amino-7,7-dimethyl-4-(5-nitro-2-thienyl)-5-oxo-1-[4-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile](/img/structure/B4329836.png)
![5-(6-amino-1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-6-(4-chlorophenyl)-1-methyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione](/img/structure/B4329876.png)
![N-benzyl-2,4-dinitro-N-[2-({[4-(trifluoromethyl)phenyl]amino}carbonyl)phenyl]benzamide](/img/structure/B4329906.png)
![3-(4-methoxybenzyl)-5-[(4-methylpyridin-2-yl)amino]-2-phenyl-5-(trifluoromethyl)-3,5-dihydro-4H-imidazol-4-one](/img/structure/B4329907.png)
![1'-benzyl-3-[(4-methylphenyl)sulfonyl]-8-nitro-2,3,4,4a-tetrahydro-1H,2'H,6H-spiro[pyrazino[1,2-a]quinoline-5,5'-pyrimidine]-2',4',6'(1'H,3'H)-trione](/img/structure/B4329908.png)
![1-(4-tert-butylphenyl)-3-[(4-ethylphenyl)amino]-3-(4-methoxyphenyl)propan-1-one](/img/structure/B4329914.png)
![2-methoxyethyl 1-[2-(4-fluorophenoxy)ethyl]-5-hydroxy-2-methyl-1H-indole-3-carboxylate](/img/structure/B4329917.png)
![3'-phenyl-1-[(3-phenylpyrrolidin-1-yl)methyl]-4'H-spiro[indole-3,2'-[1,3]thiazolidine]-2,4'(1H)-dione](/img/structure/B4329921.png)
![2-(2,3-dihydro-4H-1,4-benzoxazin-4-yl)-1-[1-(2-fluorobenzyl)-1H-indol-3-yl]-2-oxoethanone](/img/structure/B4329927.png)